Cas no 81145-01-9 (Ethanone, 1-[2-amino-5-(hydroxymethyl)-3-furanyl]- (9ci))

• Product name: Ethanone, 1-[2-amino-5-(hydroxymethyl)-3-furanyl]- (9ci)
• CAS No: 81145-01-9
• MF: C₇H₉NO₃
• MW: 155.151262044907
• CID: 1804928
• PubChem ID: 45086036

Ethanone, 1-[2-amino-5-(hydroxymethyl)-3-furanyl]- (9ci) Chemical and Physical Properties

Names and Identifiers

• Ethanone, 1-[2-amino-5-(hydroxymethyl)-3-furanyl]- (9CI)
• 81145-01-9
• 1-(2-Amino-5-(hydroxymethyl)furan-3-yl)ethanone
• Ethanone,1-[2-amino-5-(hydroxymethyl)-3-furanyl]-(9ci)
• ETHANONE, 1-[2-AMINO-5-(HYDROXYMETHYL)-3-FURANYL]-
• DB-276231
• Ethanone, 1-[2-amino-5-(hydroxymethyl)-3-furanyl]- (9ci)

• Inchi： InChI=1S/C7H9NO3/c1-4(10)6-2-5(3-9)11-7(6)8/h2,9H,3,8H2,1H3
• InChI Key： LZJLAHOWACZLPZ-UHFFFAOYSA-N
• SMILES： CC(=O)C1=C(OC(=C1)CO)N

Computed Properties

• Exact Mass: 155.05800
• Monoisotopic Mass: 155.058243149g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 76.5Ų

Experimental Properties

• PSA: 76.46000
• LogP: 1.13790